Cas no 832102-11-1 (Pyrrolidine, 1-[(5-nitro-2-benzofuranyl)carbonyl]-)

• Product name: Pyrrolidine, 1-[(5-nitro-2-benzofuranyl)carbonyl]-
• CAS No: 832102-11-1
• MF: C₁₃H₁₂N₂O₄
• MW: 260.24538
• CID: 676456
• PubChem ID: 11994663

Pyrrolidine, 1-[(5-nitro-2-benzofuranyl)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 1-[(5-nitro-2-benzofuranyl)carbonyl]-
• (5-nitro-1-benzofuran-2-yl)-pyrrolidin-1-ylmethanone
• (5-nitro-2-benzofuranyl)-1-pyrrolidinylMethanone
• DTXSID50475466
• SCHEMBL6230784
• 832102-11-1
• FT-0726163

• Inchi： InChI=1S/C13H12N2O4/c16-13(14-5-1-2-6-14)12-8-9-7-10(15(17)18)3-4-11(9)19-12/h3-4,7-8H,1-2,5-6H2
• InChI Key： WCORRDLONYOKFA-UHFFFAOYSA-N
• SMILES： C1CCN(C1)C(=O)C2=CC3=C(O2)C=CC(=C3)[N+](=O)[O-]

Computed Properties

• Exact Mass: 260.07970687g/mol
• Monoisotopic Mass: 260.07970687g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 79.3Ų